N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: N-[(5-chloro-2-methoxyphenyl)methyl]prop-2-en-1-amine
• InChI: InChI=1S/C11H14ClNO/c1-3-6-13-8-9-7-10(12)4-5-11(9)14-2/h3-5,7,13H,1,6,8H2,2H3
• InChI Key: ONIMDBVKDDHJJL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)CNCC=C

Description

N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine, also known as CMBA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzylamines and is primarily used as a research tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine involves the inhibition of various enzymes and pathways that are involved in the development and progression of various diseases. N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It also inhibits the activity of histone deacetylase (HDAC), an enzyme that is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine has been shown to have various biochemical and physiological effects on the body. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine in lab experiments is its high potency and selectivity. It has been found to be effective at very low concentrations, making it a cost-effective research tool. However, one of the limitations of using N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine is its low solubility in water, which can make it difficult to administer in some experimental settings.

Future Directions

There are several future directions for research on N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine. One area of interest is its potential use in the treatment of various neurological disorders. N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine has been shown to be effective in animal models of Parkinson's disease, Alzheimer's disease, and Huntington's disease, and further research is needed to determine its potential use in humans. Another area of interest is its potential use as an anti-cancer agent. N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine has been shown to inhibit the growth of various cancer cell lines, and further research is needed to determine its potential use in cancer therapy.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine involves a multi-step process that begins with the reaction of 5-chloro-2-methoxybenzyl chloride with propargylamine to form 5-chloro-2-methoxybenzylpropargylamine. This intermediate compound is then subjected to a palladium-catalyzed reaction to form the final product, N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine.

Scientific Research Applications

N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, anticancer, and neuroprotective properties. N-(5-chloro-2-methoxybenzyl)prop-2-en-1-amine has also been shown to be effective in treating various neurological disorders such as Parkinson's disease, Alzheimer's disease, and Huntington's disease.